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Chemical Profile of m-Chlorocumene

The table below summarizes the key identified information for m-Chlorocumene (CAS Registry Number

7073-93-0) [1] [2] [3]:

Property Details

IUPAC Name 1-chloro-3-isopropylbenzene [3]

Molecular Formula C9H11Cl [1] [3]

Molar Mass 154.64 g/mol [3]

CAS Registry Number 7073-93-0 [1] [2] [3]

Standard InChI Key MCGSDKVOKTWDRB-UHFFFAOYSA-N [1] [2]

Enthalpy of Reaction (ΔrH°) -0.80 ± 0.20 kcal/mol (liquid phase) [2]
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For researchers, two primary theoretical synthesis routes starting from benzene have been discussed. Both

pathways involve multiple steps and require careful consideration of directing effects and functional group

transformations [4].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

http://www.sciencemadness.org/talk/viewthread.php?tid=19946
https://www.smolecule.com/products/s1929357?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Route 1: Nitration First Route 2: Acylation First

Benzene

Nitration
Friedel-Crafts

Acylation

Nitrobenzene

Friedel-Crafts
Alkylation

3-Nitroisopropylbenzene

Reduction
(e.g., with Fe/HCl)

3-Aminoisopropylbenzene

Sandmeyer Reaction
(with CuCl)

m-Chlorocumene

Cumene

Oxidation
(to Benzoic Acid)

Benzoic Acid

Meta-Chlorination

3-Chlorobenzoic Acid

Esterification
& Grignard Addition

m-Chlorocumyl Alcohol

Reduction
(e.g., with Silane)

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s1929357?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


m-Chlorocumene
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Diagram: Two Theoretical Synthesis Routes for m-Chlorocumene.

Route 1: Nitration First is often considered more straightforward. The nitro group is a strong meta-

directing deactivator, which allows for controlled Friedel-Crafts alkylation at the meta position. The nitro

group is then converted to a chlorine atom via a Sandmeyer reaction [4].

Route 2: Acylation First utilizes the carboxylic acid group as a meta-directing and protecting group. This

route involves more steps but can offer better control over regioselectivity during chlorination. The final

steps involve building and then reducing the isopropyl alcohol to the alkane [4].

Experimental Considerations

The synthesis discussions are theoretical and derived from educational discourse [4]. Conducting these

reactions requires a high level of expertise in handling hazardous chemicals, specialized glassware, and

rigorous safety protocols. The final purification of m-chlorocumene from potential ortho and para isomers is

a significant practical challenge mentioned in the literature [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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